8-{[benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione

Specification

• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 8-[[benzyl(methyl)amino]methyl]-1,3-dimethyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
• Standard InChI: InChI=1S/C24H27N5O2/c1-17-10-12-19(13-11-17)15-29-20(16-26(2)14-18-8-6-5-7-9-18)25-22-21(29)23(30)28(4)24(31)27(22)3/h5-13H,14-16H2,1-4H3
• Standard InChI Key: XKDDPOBSDPICRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=NC3=C2C(=O)N(C(=O)N3C)C)CN(C)CC4=CC=CC=C4

Introduction

The compound 8-{[benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione is a complex organic molecule belonging to the purine family. It features a purine core structure modified with various functional groups, including a benzyl(methyl)amino group and a 4-methylbenzyl group. This compound is of interest in medicinal chemistry due to its potential biological activities and structural diversity.

Synthesis and Chemical Transformations

The synthesis of purine derivatives typically involves multiple steps, including nucleophilic substitution, condensation reactions, and modifications of the purine core. Specific synthetic routes for 8-{[benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione are not well-documented, but they would likely follow established methodologies for similar compounds.

Biological Activities and Potential Applications

Purine derivatives are known for their diverse biological activities, including enzyme inhibition and receptor modulation. While specific biological effects of 8-{[benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione are not detailed, its structural features suggest potential roles in therapeutic contexts, such as cancer and inflammatory conditions.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
8-{[benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione	Not specified	Features a para-substituted benzyl group
8-{[benzyl(methyl)amino]methyl}-7-(4-fluorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione	C23H24FN5O2	Contains a fluorobenzyl group
8-{[benzyl(methyl)amino]methyl}-1,3-dimethyl-7-(3-methylbutyl)-3,7-dihydro-1H-purine-2,6-dione	C21H29N5O2	Features a 3-methylbutyl group